Cas no 49616-64-0 (3-(1H-pyrrol-2-yl)prop-2-enal)

• Product Name: 3-(1H-pyrrol-2-yl)prop-2-enal
• CAS No: 49616-64-0
• MF: C₇H₇NO
• MW: 121.136581659317
• CID: 2829031
• PubChem ID: 6283418
• Update Time: 2025-10-31

3-(1H-pyrrol-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrrol-2-yl)prop-2-enal
• 3-(1h-pyrrol-2-yl)-2-propenal
• 49616-64-0
• (E)-3-(1h-Pyrrol-2-yl)acrylaldehyde
• (2E)-3-(1H-PYRROL-2-YL)PROP-2-ENAL
• SCHEMBL2491423
• AKOS022632936
• NS-01027
• (E)-3-(1H-pyrrol-2-yl)prop-2-enal
• CS-0270877
• MFCD03931696
• EN300-1859809
• beta-(alpha-pyrrolyl)-acrolein

• Inchi： 1S/C7H7NO/c9-6-2-4-7-3-1-5-8-7/h1-6,8H/b4-2+
• InChI Key： WEKLAUVUZROOPR-DUXPYHPUSA-N
• SMILES： O=C/C=C/C1=CC=CN1

Computed Properties

• Exact Mass: 121.052763847g/mol
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 3-(1H-pyrrol-2-yl)prop-2-enal

Introduction to 3-(1H-pyrrol-2-yl)prop-2-enal (CAS No. 49616-64-0)

3-(1H-pyrrol-2-yl)prop-2-enal, also known by its CAS number 49616-64-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a pyrrole ring and an aldehyde functional group, making it a valuable building block for the synthesis of more complex molecules.

The chemical formula of 3-(1H-pyrrol-2-yl)prop-2-enal is C₈H₉NO, and its molecular weight is approximately 135.16 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its solubility in organic solvents such as ethanol and dichloromethane makes it easy to handle in laboratory settings.

In recent years, 3-(1H-pyrrol-2-yl)prop-2-enal has been extensively studied for its potential applications in various fields. One of the key areas of interest is its use as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new drugs for the treatment of neurological disorders and cancer. The pyrrole ring in the molecule provides a platform for the introduction of various functional groups, which can be tailored to achieve specific biological activities.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-(1H-pyrrol-2-yl)prop-2-enal in the synthesis of novel antitumor agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, including breast cancer and colon cancer cells. This finding underscores the potential of 3-(1H-pyrrol-2-yl)prop-2-enal as a lead compound for further drug development.

Beyond medicinal chemistry, 3-(1H-pyrrol-2-yl)prop-2-enal has also found applications in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of conductive polymers and other advanced materials. For example, a recent study in Advanced Materials demonstrated that derivatives of 3-(1H-pyrrol-2-yl)prop-2-enal could be used to create polymer-based materials with enhanced electrical conductivity and mechanical strength.

The synthetic versatility of 3-(1H-pyrrol-2-yl)prop-2-enal has also been explored in the context of organic synthesis. Researchers have developed efficient methods for its preparation using various catalytic systems, including transition metal catalysts and organocatalysts. These methods have enabled the large-scale production of the compound, making it more accessible for both academic and industrial applications.

In addition to its synthetic utility, 3-(1H-pyrrol-2-yl)prop-2-enal has been studied for its potential as a fluorescent probe. The presence of the aldehyde group allows for easy modification with fluorescent dyes, making it useful for imaging applications in biological systems. A study published in Chemical Communications reported the development of a fluorescent probe derived from 3-(1H-pyrrol-2-yl)prop-2-enal, which showed high sensitivity and selectivity for detecting specific biomolecules in living cells.

The environmental impact of chemicals is an important consideration in their development and use. Recent studies have investigated the biodegradability and toxicity of 3-(1H-pyrrol-2-yl)prop-2-enal. While initial results suggest that it is relatively non-toxic to aquatic organisms, further research is needed to fully understand its environmental fate and effects.

In conclusion, 3-(1H-pyrrol-2-yl)prop-2-enal (CAS No. 49616-64-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and bioimaging. Its unique molecular structure and synthetic versatility make it an important building block for the development of new materials and bioactive compounds. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its position as a valuable tool in modern chemical research.